Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride

• IUPAC Name: methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate;hydrochloride
• InChI: InChI=1S/C12H13NO3.ClH/c1-15-12(14)9-3-2-8-6-10(4-5-13)16-11(8)7-9;/h2-3,6-7H,4-5,13H2,1H3;1H
• InChI Key: VTEAATMUABYULY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C=C(O2)CCN.Cl
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride, also known as MBFC, is a chemical compound that has been extensively studied for its potential therapeutic applications. MBFC is a benzofuran derivative that contains an aminoethyl group, which makes it a valuable candidate for various biological and pharmacological studies.

Mechanism Of Action

The exact mechanism of action of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride is not fully understood, but it is believed to act through multiple pathways. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant enzymes. Additionally, Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been shown to modulate the levels of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and anxiety.

Biochemical And Physiological Effects

Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can lead to a reduction in tissue damage and cell death. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has also been shown to have anxiolytic and antidepressant effects, which can improve mood and reduce anxiety. Additionally, Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been shown to have neuroprotective effects, which can protect neurons from damage caused by oxidative stress and inflammation.

Advantages And Limitations For Lab Experiments

One advantage of using Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride in lab experiments is its high purity and yield. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride in lab experiments is its potential toxicity. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments. Additionally, the exact mechanism of action of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for the study of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride. One area of research is the development of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride derivatives with improved pharmacological properties. Another area of research is the investigation of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the exact mechanism of action of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride needs to be further elucidated in order to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride involves the reaction of 2-(2-aminoethyl)benzofuran with methyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate carbamate, which is then hydrolyzed to yield the final product, Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride. The yield of this reaction is typically high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has also been investigated for its potential use as a neuroprotective agent, as it has been shown to protect neurons from damage caused by oxidative stress and inflammation. Additionally, Methyl 2-(2-aminoethyl)-1-benzofuran-6-carboxylate hydrochloride has been studied for its potential use in the treatment of anxiety and depression, as it has been shown to have anxiolytic and antidepressant effects.